2,5-dichloro-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide
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Description
2,5-dichloro-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C13H8Cl2N4O3S and its molecular weight is 371.19. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
This compound is involved in the synthesis of novel derivatives with specific structural modifications aimed at enhancing their biological activities or chemical properties. For instance, researchers have developed a variety of compounds by integrating different substituents to investigate their antioxidant activities. These studies often include detailed characterization of the synthesized compounds using techniques such as X-ray diffraction analysis to determine their structures unambiguously (I. Tumosienė et al., 2019).
Biological Activity
Several studies focus on evaluating the biological activities of compounds structurally related to the mentioned chemical, including their antimicrobial and antitubercular potentials. These investigations aim to identify potent agents against various pathogens by conducting in vitro and in vivo assays to determine their efficacy and mode of action (Sailaja Rani Talupur et al., 2021), (M. Amini et al., 2008).
Mechanistic Studies
Research on compounds related to "2,5-dichloro-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide" also extends to understanding their action mechanisms. For instance, studies on derivatives with antibacterial activities against Xanthomonas oryzae provide insights into the molecular basis of their effects, offering potential pathways for developing new antimicrobial strategies (Xianpeng Song et al., 2017).
Chemical Properties
The exploration of the chemical properties of these compounds includes studies on their reactivity and the development of novel synthetic methodologies. This research can lead to the discovery of more efficient synthetic routes or the identification of new chemical transformations relevant to medicinal chemistry and drug design (H. Kimura et al., 1992).
Properties
IUPAC Name |
2,5-dichloro-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2N4O3S/c14-8-4-7(10(15)23-8)13(21)17-5-9-18-11(19-22-9)6-2-1-3-16-12(6)20/h1-4H,5H2,(H,16,20)(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAXCPCCXGBINTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1)C2=NOC(=N2)CNC(=O)C3=C(SC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.